Cas no 1803783-97-2 (Ethyl 2,3-dibromo-4,6-difluorobenzoate)

• Product Name: Ethyl 2,3-dibromo-4,6-difluorobenzoate
• CAS No: 1803783-97-2
• MF: C₉H₆Br₂F₂O₂
• MW: 343.947548389435
• CID: 4976762
• Update Time: 2025-06-08

Ethyl 2,3-dibromo-4,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromo-4,6-difluorobenzoate

• Inchi： 1S/C9H6Br2F2O2/c1-2-15-9(14)6-4(12)3-5(13)7(10)8(6)11/h3H,2H2,1H3
• InChI Key： VAGTYXFTLVYZLS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C(=O)OCC)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-dibromo-4,6-difluorobenzoate

Ethyl 2,3-dibromo-4,6-difluorobenzoate (CAS No. 1803783-97-2): A Comprehensive Overview

Ethyl 2,3-dibromo-4,6-difluorobenzoate (CAS No. 1803783-97-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents, exhibits a range of intriguing chemical properties that make it a valuable tool in the development of novel therapeutic agents. Its molecular structure, which includes both bromine and fluorine atoms, imparts distinct reactivity and stability features that are highly relevant in modern drug discovery.

The synthesis of Ethyl 2,3-dibromo-4,6-difluorobenzoate involves a series of well-defined chemical transformations that highlight the compound's versatility. The presence of multiple halogen atoms allows for diverse functionalization strategies, making it an attractive intermediate in the construction of more complex molecules. Recent advancements in synthetic methodologies have further refined the production process, enabling researchers to obtain high-purity samples with greater efficiency.

In the realm of pharmaceutical research, Ethyl 2,3-dibromo-4,6-difluorobenzoate has been explored for its potential applications in the development of bioactive compounds. The combination of bromine and fluorine substituents can influence both the pharmacokinetic and pharmacodynamic properties of derived molecules. For instance, fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This makes Ethyl 2,3-dibromo-4,6-difluorobenzoate a promising candidate for further investigation in medicinal chemistry.

Recent studies have demonstrated the utility of this compound in the synthesis of small-molecule inhibitors targeting various disease-related pathways. The bromine atoms provide reactive sites for further functionalization, allowing chemists to introduce additional groups that can modulate biological activity. For example, derivatives of Ethyl 2,3-dibromo-4,6-difluorobenzoate have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atoms contribute to the compound's lipophilicity and cell membrane permeability, enhancing its bioavailability.

The structural features of Ethyl 2,3-dibromo-4,6-difluorobenzoate also make it a valuable scaffold for developing photoactivatable probes used in biochemical assays. The presence of electron-withdrawing groups such as bromine and fluorine can influence the electronic properties of the molecule, making it responsive to light-induced reactions. This property is particularly useful in fluorescence-based imaging techniques and Förster resonance energy transfer (FRET) studies. Researchers have leveraged these characteristics to create probes that can selectively label specific biomolecules in living cells.

In addition to its applications in drug discovery and bioimaging, Ethyl 2,3-dibromo-4,6-difluorobenzoate has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices. The compound's ability to absorb and emit light across different wavelengths has been explored in the development of novel photovoltaic materials and light-emitting diodes (LEDs). These applications highlight the broad utility of halogenated aromatic compounds like Ethyl 2,3-dibromo-4,6-difluorobenzoate beyond traditional pharmaceuticals.

The chemical reactivity of Ethyl 2,3-dibromo-4,6-difluorobenzoate also lends itself to catalytic processes. The halogen atoms can participate in various catalytic cycles, including cross-coupling reactions that are fundamental to constructing complex organic molecules. Researchers have utilized this compound as a precursor in palladium-catalyzed reactions to form carbon-carbon bonds efficiently. Such transformations are essential in synthesizing intricate molecular architectures required for advanced pharmaceuticals.

The safety profile of Ethyl 2,3-dibromo-4,6-difluorobenzoate is another critical aspect that has been thoroughly evaluated. While handling any chemical compound requires adherence to proper laboratory protocols, extensive studies have been conducted to assess its toxicity and environmental impact. These investigations have provided valuable insights into the compound's behavior under various conditions, ensuring that its use is both safe and sustainable.

In conclusion, Ethyl 2,3-dibromo-4,6-difluorobenzoate (CAS No. 1803783-97-2) represents a versatile and multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceutical research、bioimaging、and materials science。 As our understanding of its properties continues to evolve，the utility of this compound is expected to expand，driving innovation in both academic and industrial settings.